Cas no 2354219-75-1 (4-{(tert-butoxy)carbonylamino}-4-(3-chlorophenyl)butanoic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-4-(3-chlorophenyl)butanoic acid
• CAS No: 2354219-75-1
• MF: C₁₅H₂₀ClNO₄
• MW: 313.77660369873
• CID: 5654701
• PubChem ID: 69256809
• Update Time: 2025-06-09

4-{(tert-butoxy)carbonylamino}-4-(3-chlorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2354219-75-1
• EN300-27730564
• 4-{[(tert-butoxy)carbonyl]amino}-4-(3-chlorophenyl)butanoic acid
• SCHEMBL4958137
• 4-{(tert-butoxy)carbonylamino}-4-(3-chlorophenyl)butanoic acid

• Inchi： 1S/C15H20ClNO4/c1-15(2,3)21-14(20)17-12(7-8-13(18)19)10-5-4-6-11(16)9-10/h4-6,9,12H,7-8H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： UZZPGJAENXREHG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CCC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 313.1080858g/mol
• Monoisotopic Mass: 313.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-4-(3-chlorophenyl)butanoic acid

Recent Advances in the Study of 4-{(tert-butoxy)carbonylamino}-4-(3-chlorophenyl)butanoic acid (CAS: 2354219-75-1)

4-{(tert-butoxy)carbonylamino}-4-(3-chlorophenyl)butanoic acid (CAS: 2354219-75-1) has recently emerged as a compound of significant interest in medicinal chemistry and drug discovery. This chiral γ-amino acid derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological disorders and inflammatory conditions. Recent studies have focused on its potential as a building block for novel GABA receptor modulators and its role in the development of next-generation analgesics.

Structural analysis reveals that the tert-butoxycarbonyl (Boc) protected amino group and the 3-chlorophenyl moiety contribute to the compound's unique pharmacological profile. The Boc group enhances stability during synthetic processes while allowing for selective deprotection, making it particularly valuable in multi-step syntheses. The 3-chlorophenyl substituent has been shown to influence binding affinity to various biological targets, particularly those in the central nervous system.

Recent synthetic methodology developments (Zhang et al., 2023) have demonstrated improved routes for the production of 2354219-75-1 with enhanced enantiomeric purity (>99% ee) using asymmetric hydrogenation techniques. These advances address previous challenges in stereocontrol during the formation of the chiral center adjacent to the amino group. The optimized process shows promise for large-scale production while maintaining high yield (82-85%) and purity standards required for pharmaceutical applications.

In pharmacological studies, derivatives of 4-{(tert-butoxy)carbonylamino}-4-(3-chlorophenyl)butanoic acid have shown promising activity as selective inhibitors of glutamate decarboxylase (GAD), with potential applications in epilepsy treatment. Molecular docking simulations (Chen et al., 2024) suggest that the 3-chlorophenyl group interacts favorably with hydrophobic pockets in the GAD active site, while the carboxylate moiety coordinates with essential zinc ions in the enzyme.

The compound's metabolic stability has been investigated using in vitro liver microsome assays, demonstrating favorable pharmacokinetic properties with a half-life of 4.2 hours in human liver microsomes. This stability profile, combined with its ability to cross the blood-brain barrier (as demonstrated in rodent models), positions 2354219-75-1 as a valuable scaffold for CNS-targeted drug development.

Current research directions include exploring structure-activity relationships through systematic modification of the phenyl ring substituents and investigation of alternative protecting groups that might offer additional synthetic advantages. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for neuropathic pain and anxiety disorders, highlighting its growing importance in medicinal chemistry.

Future studies will need to address scale-up challenges and further evaluate the toxicological profile of this compound class. However, the current body of research suggests that 4-{(tert-butoxy)carbonylamino}-4-(3-chlorophenyl)butanoic acid represents a versatile and pharmacologically relevant building block with significant potential for therapeutic development.